Cas no 6526-74-5 (1-ISOPROPYL-3-NITROBENZENE)

• Product Name: 1-ISOPROPYL-3-NITROBENZENE
• CAS No: 6526-74-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 961683
• PubChem ID: 591251
• Update Time: 2025-05-26

1-ISOPROPYL-3-NITROBENZENE Chemical and Physical Properties

Names and Identifiers

• 1-ISOPROPYL-3-NITROBENZENE
• 3-Nitrocumene
• benzene, 1-(1-methylethyl)-3-nitro-
• m-nitroisopropylbenzene
• 1-Isopropyl-3-nitrobenzene #
• 1-nitro-3-propan-2-ylbenzene
• 3-Nitroisopropylbenzene
• 6526-74-5
• DB-315473
• AKOS015890280
• Cumene, m-nitro-
• 2-(m-Nitrophenyl)propane
• MFCD00092917
• 3-Isopropylnitrobenzene
• SCHEMBL254876
• m-Isopropylnitrobenzene
• A856764
• m-Nitrocumene
• 196818-49-2

• Inchi： 1S/C9H11NO2/c1-7(2)8-4-3-5-9(6-8)10(11)12/h3-7H,1-2H3
• InChI Key： NRKSONABASVOGU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C(C)C)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes